2-bromo-N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide

• IUPAC Name: 2-bromo-N-(4-methylpiperidine-1-carbothioyl)benzamide
• InChI: InChI=1S/C14H17BrN2OS/c1-10-6-8-17(9-7-10)14(19)16-13(18)11-4-2-3-5-12(11)15/h2-5,10H,6-9H2,1H3,(H,16,18,19)
• InChI Key: SYLXTSBATVKNCU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=S)NC(=O)C2=CC=CC=C2Br
• Molecular Formula: C14H17BrN2OS
• Molecular Weight: 341.27 g/mol

Description

2-bromo-N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide is a chemical compound that has been studied for its potential applications in various scientific fields.

Mechanism of Action

The exact mechanism of action of 2-bromo-N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in bacterial and fungal growth, as well as the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, as well as reduce inflammation in animal models. It has also been shown to have antioxidant properties, protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide in lab experiments is its antimicrobial properties, which make it a potential candidate for use in developing new antibiotics. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several potential future directions for research related to 2-bromo-N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide. One area of interest is its potential use in developing new antibiotics, as its antimicrobial properties make it a promising candidate for this application. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in other applications, such as anti-inflammatory and antioxidant therapies.

Synthesis Methods

The synthesis of 2-bromo-N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide involves the reaction of 2-bromoacetophenone with thiosemicarbazide in the presence of sodium hydroxide. The resulting product is then reacted with 4-methylpiperidine in ethanol to yield the final compound.

Scientific Research Applications

2-bromo-N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide has been studied for its potential applications in various scientific fields. It has been found to have antimicrobial properties, inhibiting the growth of certain bacteria and fungi. It has also been studied for its potential use as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines.